Cas no 1269151-10-1 (4-Propoxyazepane)

• Product Name: 4-Propoxyazepane
• CAS No: 1269151-10-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4584863
• Update Time: 2025-07-17

4-Propoxyazepane Chemical and Physical Properties

Names and Identifiers

• 4-propoxyazepane
• 4-Propoxyazepane

• Inchi： 1S/C9H19NO/c1-2-8-11-9-4-3-6-10-7-5-9/h9-10H,2-8H2,1H3
• InChI Key： QBTPBTNBMUKZBB-UHFFFAOYSA-N
• SMILES： O(CCC)C1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.6
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 4-Propoxyazepane

Comprehensive Overview of 4-Propoxyazepane (CAS No. 1269151-10-1): Properties, Applications, and Market Trends

4-Propoxyazepane (CAS No. 1269151-10-1) is a specialized organic compound belonging to the azepane derivatives family, characterized by its unique molecular structure featuring a seven-membered nitrogen-containing ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate. The propoxy functional group enhances its solubility and reactivity, making it valuable for synthetic applications. Researchers frequently explore 4-Propoxyazepane synthesis methods to optimize yield and purity, addressing challenges like stereoselectivity and scalability.

In recent years, the demand for custom synthesis of azepane-based compounds has surged, driven by their utility in drug discovery. 4-Propoxyazepane is often investigated for its role in modulating biological targets, particularly in central nervous system (CNS) therapeutics. Its structural similarity to other bioactive azepanes has prompted studies on its pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability. These attributes align with current trends in precision medicine and small-molecule drug development, where tailored heterocycles are critical.

The compound’s physicochemical properties—including its molecular weight (C9H19NO), boiling point, and logP—are meticulously documented to facilitate industrial applications. Analytical techniques like HPLC and NMR spectroscopy are employed to ensure high purity, a key concern for buyers sourcing high-quality 4-Propoxyazepane. Suppliers often highlight compliance with GMP standards or ISO certification to meet regulatory requirements in pharmaceuticals and agrochemicals.

From an environmental perspective, green chemistry principles are increasingly applied to the production of 4-Propoxyazepane. Innovations such as catalytic hydrogenation and solvent-free reactions reduce waste and energy consumption. This aligns with global sustainability goals, resonating with eco-conscious industries. Additionally, patent filings related to azepane derivatives have risen, reflecting their commercial potential in niche markets like flavor enhancers and material science.

Market analyses indicate growing interest in 1269151-10-1 suppliers, with Asia-Pacific emerging as a hub for cost-effective manufacturing. However, challenges like supply chain volatility and raw material sourcing persist. Companies investing in 4-Propoxyazepane R&D often collaborate with academic institutions to explore novel applications, such as its use in polymeric materials or catalysis. Such collaborations underscore the compound’s interdisciplinary relevance.

For researchers seeking 4-Propoxyazepane price or bulk purchase options, transparency in pricing and technical data sheets (TDS) is crucial. Online platforms now integrate AI-driven search tools to streamline procurement, addressing common queries like "4-Propoxyazepane solubility" or "safe handling guidelines." These advancements enhance accessibility while ensuring compliance with regional safety regulations.

In conclusion, 4-Propoxyazepane exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries—from life sciences to specialty chemicals—positions it as a compound of enduring significance. Future directions may include exploring its structure-activity relationships (SAR) or hybrid derivatives, further expanding its scientific and commercial footprint.